4-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-yl)aniline
Overview
Description
4-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-yl)aniline is a useful research compound. Its molecular formula is C15H17N3 and its molecular weight is 239.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
- γ-Turn Mimicry with Benzodiazepinones : Diazepinone analogues have been investigated for their potential to mimic γ-turns, a type of secondary structure in peptides and proteins. A study by Doerr and Lubell (2015) synthesized benzodiazepinones and pyrrolobenzodiazepinones from a common amino ketone intermediate, exploring how ring substituents affect their mimicry capabilities (Doerr & Lubell, 2015).
- Benzodiazepin-2-one and Amino Chromenes Synthesis : A convenient methodology for synthesizing benzodiazepin-2-one and amino chromene analogues demonstrated their biological potency compared to 4-hydroxycoumarins. This work highlighted the synthesis process and the compounds' anticancer and antibacterial activities (Qadir et al., 2022).
Biological Activities and Potential Therapeutic Applications
- Anticonvulsant Properties : A series of studies focused on the anticonvulsant activities of benzodiazepine derivatives. These compounds, acting as AMPA receptor antagonists, showed potential in treating seizures without affecting the benzodiazepine receptor, indicating their selective mechanism of action (Chimirri et al., 1997).
- AMPA Receptor Antagonists : Further research into 1-aryl-3,5-dihydro-4H-2,3-benzodiazepin-4-ones revealed their novel role as AMPA receptor antagonists, providing insights into structure-activity relationships for anticonvulsant efficacy. These studies highlighted the therapeutic potential of these compounds in epilepsy treatment (Chimirri et al., 1997).
Corrosion Inhibition
- Anti-corrosion Applications : Benzodiazepines have also found applications outside of biomedical research, such as in corrosion inhibition for carbon steel in acidic solutions. This unusual application demonstrates the chemical versatility and the potential industrial uses of benzodiazepine derivatives (Sebhaoui et al., 2019).
Mechanism of Action
Target of Action
Compounds containing the 1,5-benzodiazepine system are known to elicit a wide range of biological activities .
Mode of Action
Benzodiazepine derivatives are generally known to interact with their targets, causing conformational changes that can affect the function of the target .
Biochemical Pathways
Benzodiazepine derivatives are known to influence various biochemical pathways, depending on their specific targets .
Result of Action
Benzodiazepine derivatives are known to have a wide range of effects, depending on their specific targets .
Properties
IUPAC Name |
4-(2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-4-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3/c16-12-7-5-11(6-8-12)13-9-10-17-14-3-1-2-4-15(14)18-13/h1-8,13,17-18H,9-10,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGZNZJMQRLSGCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=CC=CC=C2NC1C3=CC=C(C=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00378034 |
Source
|
| Record name | 4-(2,3,4,5-Tetrahydro-1H-1,5-benzodiazepin-2-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00378034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
904813-84-9 |
Source
|
| Record name | 4-(2,3,4,5-Tetrahydro-1H-1,5-benzodiazepin-2-yl)benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=904813-84-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2,3,4,5-Tetrahydro-1H-1,5-benzodiazepin-2-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00378034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[6-(ethoxycarbonyl)-3-ethyl-2-methyl-3H-benzimidazol-1-ium-1-yl]propane-1-sulfonate](/img/structure/B1620590.png)
![2-chloro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B1620601.png)
![2-[(4H-1,2,4-triazol-3-ylthio)methyl]benzoic acid](/img/structure/B1620604.png)
![1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethanone](/img/structure/B1620607.png)
